alpha-Humulene natural sources and distribution
alpha-Humulene natural sources and distribution
An In-depth Technical Guide to the Natural Sources, Distribution, and Biological Activity of α-Humulene
Introduction
α-Humulene, also known as α-caryophyllene, is a naturally occurring monocyclic sesquiterpene first identified in the essential oils of Humulus lupulus (hops), from which it derives its name.[1][2] It is a structural isomer of β-caryophyllene, and the two are frequently found together in the essential oils of many aromatic plants.[1][2] Characterized by an earthy, woody, and spicy aroma, α-humulene is a significant contributor to the fragrance and flavor of numerous plants, most notably giving beer its characteristic "hoppy" scent.[3][4] Beyond its aromatic properties, α-humulene has garnered significant interest from the scientific community for its potential therapeutic applications, including anti-inflammatory, anti-cancer, and analgesic effects.[5] This document provides a comprehensive overview of the natural sources, quantitative distribution, experimental protocols for analysis, and the key signaling pathways modulated by α-humulene.
Natural Sources and Distribution
α-Humulene is widely distributed throughout the plant kingdom and is a key component of the essential oils of many species.[1] Its presence is not limited to a specific geographic region, with emitting plants found on all continents.[1][2] The concentration of α-humulene can vary significantly depending on the plant variety, growing conditions, and harvesting methods.[6][7]
The primary and most well-known source of α-humulene is the hops plant (Humulus lupulus), where it can constitute up to 40% of the essential oil, with noble hop varieties typically containing higher levels.[1][8] Both Cannabis sativa and Cannabis indica are also prominent sources, contributing to the complex aroma profile of different cannabis cultivars.[5][9]
Other significant botanical sources include:
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Sage (Salvia officinalis) : A culinary herb where α-humulene is a notable constituent of its essential oil.[1][10][11]
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Cordia verbenacea : A South American shrub whose essential oil is rich in α-humulene and has been extensively studied for its anti-inflammatory properties.[1][5]
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Black Pepper (Piper nigrum) : Contributes to the spicy aroma of this common spice.[12][13]
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Ginseng (Panax species) : Found in the roots of this traditional medicinal plant.[1][12]
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Vietnamese Coriander (Persicaria odorata) : A key aromatic compound in this herb.[1]
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Cloves (Syzygium aromaticum) : Present in the essential oil extracted from clove buds.[4][14]
In addition to these, α-humulene is emitted into the atmosphere by pine trees, orange orchards, tobacco plants, and sunflowers.[1] It is often found in conjunction with its isomer, β-caryophyllene, in plants like basil and clove.[3]
Quantitative Data on α-Humulene Distribution
The following table summarizes the concentration of α-humulene found in the essential oils of various plant species as reported in scientific literature. This data highlights the variability in concentration across different sources and even within the same species.
| Plant Species | Plant Part | α-Humulene Concentration (% of Essential Oil) | Reference(s) |
| Humulus lupulus (Hops) | Cones | Up to 40% (typically 5-45%) | [1][2][8] |
| Humulus lupulus (Southern Dawn variety) | Vegetative Biomass | 24.89% | [15] |
| Humulus lupulus (Dried Hops) | Cones | 24.0% - 25.6% | [7] |
| Salvia officinalis (Sage) | Aerial Parts (Full Flowering Stage) | 8.34% | [10] |
| Salvia officinalis (Sage) | Aerial Parts | 7.3% - 11.2% | [16] |
| Salvia officinalis (Sage) | - | 6.11% | [11] |
| Salvia aethiopis | - | 6.4% | [17] |
| Piper nigrum (Black Pepper) | Berries | < 2% | [13] |
| Cordia verbenacea | Leaves | ~4% | [1] |
| Litsea mushaensis | Leaves | ~10% | [1] |
Experimental Protocols
The isolation, identification, and quantification of α-humulene from plant matrices involve standardized extraction and analytical procedures.
Extraction Methodologies
The choice of extraction method is critical as it can influence the yield and chemical profile of the extracted essential oil.
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Hydrodistillation / Steam Distillation : This is the most common and traditional method for extracting α-humulene.[5][9] Plant material is boiled in water, and the resulting steam, carrying the volatile essential oils, is condensed and collected. A Clevenger-type apparatus is frequently employed for this purpose at a laboratory scale.[5][9] This technique is effective for capturing volatile sesquiterpenes like α-humulene.[18]
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Supercritical Fluid Extraction (SFE) : A more modern technique that uses supercritical carbon dioxide (SC-CO₂) as a solvent.[14] This method is advantageous as it avoids the use of organic solvents and high temperatures, which can degrade thermolabile compounds. The efficiency of SFE can be further enhanced through ultrasound assistance (USC-CO₂), which has been shown to improve yields and reduce extraction times for α-humulene from cloves.[14]
Analytical and Quantification Techniques
Following extraction, chromatographic techniques are employed for the identification and quantification of α-humulene.
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Gas Chromatography-Mass Spectrometry (GC-MS) : This is the most widely used method for the identification and structural elucidation of α-humulene.[5][9] The extracted essential oil is vaporized and passed through a capillary column, which separates the components based on their volatility and polarity. The separated components are then ionized and fragmented in the mass spectrometer, generating a unique mass spectrum that allows for definitive identification by comparison to spectral libraries.[19]
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Gas Chromatography-Flame Ionization Detector (GC-FID) : This technique is commonly used for the quantitative analysis of α-humulene.[20] While it doesn't provide structural information like MS, the FID offers high sensitivity and a wide linear range, making it ideal for determining the concentration of α-humulene in an essential oil sample.[15]
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High-Performance Liquid Chromatography (HPLC) : HPLC is particularly useful for the quantification of α-humulene in finished pharmaceutical or cosmetic products, especially those with aqueous bases where direct GC analysis is challenging.[21] A validated HPLC method allows for the effective separation and quantification of α-humulene from other formulation excipients.[21]
Caption: Experimental workflow for α-humulene extraction and analysis.
Signaling Pathways and Biological Activity
α-Humulene exerts its biological effects by modulating several key signaling pathways involved in inflammation, cancer, and nociception.
Anti-inflammatory Mechanisms
The anti-inflammatory properties of α-humulene are well-documented and are mediated through the suppression of multiple pro-inflammatory pathways.
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Inhibition of Pro-inflammatory Cytokines : α-Humulene significantly reduces the production of key inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β).[5][22]
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Suppression of Transcription Factors : It inhibits the activation of nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1).[23][24] These transcription factors are crucial for orchestrating the inflammatory response by regulating the expression of numerous pro-inflammatory genes.
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Modulation of Eicosanoid and Nitric Oxide Pathways : The compound suppresses the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), leading to a reduction in the production of prostaglandin (B15479496) E₂ (PGE₂) and nitric oxide, respectively.[5][22]
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Allergic Inflammation : In models of allergic airway inflammation, α-humulene has been shown to decrease levels of IL-5, CCL11 (eotaxin), and leukotriene B₄, and to inhibit the expression of the adhesion molecule P-selectin, thereby reducing eosinophil recruitment.[23][24]
Caption: Anti-inflammatory signaling pathway of α-humulene.
Anti-Cancer Mechanisms
α-Humulene has demonstrated cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis and the generation of oxidative stress.
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Inhibition of Akt Signaling : In hepatocellular carcinoma cells, α-humulene inhibits the activation of the protein kinase B (Akt) signaling pathway.[5][25] The Akt pathway is a critical regulator of cell survival and is often overactive in cancer.
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Induction of Apoptosis : By inhibiting Akt, α-humulene promotes apoptosis (programmed cell death).[25] This is achieved by decreasing the phosphorylation of downstream Akt targets like Bad, which in its unphosphorylated state promotes apoptosis. This leads to the activation of caspase-3 and subsequent cleavage of PARP, hallmarks of apoptosis.[25]
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Generation of Oxidative Stress : α-Humulene can increase the intracellular levels of reactive oxygen species (ROS) and deplete glutathione, an important cellular antioxidant.[5][24] This makes cancer cells more vulnerable to oxidative damage and subsequent cell death.[24]
References
- 1. Humulene - Wikipedia [en.wikipedia.org]
- 2. nmppdb.com.ng [nmppdb.com.ng]
- 3. Alpha-Humulene: The Beer and Cannabis Connection | Earthy Now [earthynow.com]
- 4. graniteleaf.com [graniteleaf.com]
- 5. The Clinical Translation of α -humulene – A Scoping Review - PMC [pmc.ncbi.nlm.nih.gov]
- 6. treehousecannabis.com [treehousecannabis.com]
- 7. researchgate.net [researchgate.net]
- 8. Hop Science II: Hop Oil Composition | Suregork Loves Beer [beer.suregork.com]
- 9. d-nb.info [d-nb.info]
- 10. Chemical Analysis and Investigation of Biological Effects of Salvia officinalis Essential Oils at Three Phenological Stages - PMC [pmc.ncbi.nlm.nih.gov]
- 11. nuft.edu.ua [nuft.edu.ua]
- 12. buythcdrinks.com [buythcdrinks.com]
- 13. avenalab.com [avenalab.com]
- 14. Extraction of α-humulene-enriched oil from clove using ultrasound-assisted supercritical carbon dioxide extraction and studies of its fictitious solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Comparison of Major Compounds in Essential Oils Steam Distilled from Fresh Plant Material of South African Hop Varieties - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Chemometric Analysis Evidencing the Variability in the Composition of Essential Oils in 10 Salvia Species from Different Taxonomic Sections or Phylogenetic Clades - PMC [pmc.ncbi.nlm.nih.gov]
- 18. releaf.co.uk [releaf.co.uk]
- 19. Complete Workflow for Comprehensive Cannabis Terpenes Analysis [sigmaaldrich.com]
- 20. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
- 21. researchgate.net [researchgate.net]
- 22. Anti-inflammatory effects of compounds alpha-humulene and (-)-trans-caryophyllene isolated from the essential oil of Cordia verbenacea - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Preventive and therapeutic anti-inflammatory properties of the sesquiterpene α-humulene in experimental airways allergic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 24. thieme-connect.com [thieme-connect.com]
- 25. α-Humulene inhibits hepatocellular carcinoma cell proliferation and induces apoptosis through the inhibition of Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
